Cas no 1638744-76-9 ((3R,5R)-5-methylpiperidine-3-carboxylic acid)

• Product Name: (3R,5R)-5-methylpiperidine-3-carboxylic acid
• CAS No: 1638744-76-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6401995
• PubChem ID: 92975856
• Update Time: 2026-03-11

(3R,5R)-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-5-methylpiperidine-3-carboxylic acid
• 110287-72-4
• P19966
• 1638744-76-9
• Rel-(3R,5R)-5-methylpiperidine-3-carboxylic acid
• CS-0184624
• AS-84646

• Inchi： 1S/C7H13NO2/c1-5-2-6(7(9)10)4-8-3-5/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m1/s1
• InChI Key： CBDSIHCOUDRMMA-PHDIDXHHSA-N
• SMILES： N1C[C@H](C)C[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3R,5R)-5-methylpiperidine-3-carboxylic acid

Introduction to (3R,5R)-5-methylpiperidine-3-carboxylic Acid (CAS No. 1638744-76-9)

(3R,5R)-5-methylpiperidine-3-carboxylic acid, identified by its CAS number 1638744-76-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the piperidine family, which is renowned for its diverse biological activities and applications in drug development. The specific stereochemistry of this compound, denoted by the (3R,5R) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

The< strong>3R,5R configuration of (3R,5R)-5-methylpiperidine-3-carboxylic acid contributes to its unique chemical and biological characteristics. Piperidine derivatives are widely studied due to their potential as pharmacophores in various therapeutic agents. The presence of a methyl group at the 5-position and a carboxylic acid group at the 3-position enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel piperidine-based drugs for treating various diseases. Research has demonstrated that modifications in the stereochemistry of piperidine derivatives can significantly influence their biological activity. For instance, studies have shown that compounds with specific stereochemical configurations exhibit enhanced binding affinity to target proteins, leading to improved therapeutic efficacy.

The< strong>5-methylpiperidine-3-carboxylic acid moiety is particularly interesting because it can be further functionalized to produce more complex molecules. This flexibility allows chemists to design and synthesize new drug candidates with tailored properties. In particular, the carboxylic acid group provides a site for esterification or amidation, enabling the creation of prodrugs or conjugates that enhance drug delivery and bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of (3R,5R)-5-methylpiperidine-3-carboxylic acid derivatives. These techniques allow researchers to predict the binding modes of the compound with biological targets, such as enzymes and receptors, thereby guiding the optimization of its pharmacological properties. Such computational approaches have been instrumental in accelerating the discovery and development of novel therapeutic agents.

The< strong>CAS number 1638744-76-9 serves as a unique identifier for this compound, ensuring accurate documentation and communication in scientific literature. This standardized nomenclature is essential for regulatory purposes and for facilitating collaboration among researchers worldwide. The CAS registry number also aids in database searches and literature reviews, making it easier for scientists to access relevant information about this compound.

In conclusion, (3R,5R)-5-methylpiperidine-3-carboxylic acid (CAS No. 1638744-76-9) is a versatile and significant compound with broad applications in pharmaceutical research and drug development. Its unique stereochemistry and functional groups make it a valuable building block for synthesizing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern medicinal chemistry.